Cas no 1225762-57-1 (4-(2-isocyanatopropan-2-yl)-1,2-dimethoxybenzene)

• Product Name: 4-(2-isocyanatopropan-2-yl)-1,2-dimethoxybenzene
• CAS No: 1225762-57-1
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 6365901
• PubChem ID: 82079990
• Update Time: 2025-05-24

4-(2-isocyanatopropan-2-yl)-1,2-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 4-(2-isocyanatopropan-2-yl)-1,2-dimethoxybenzene
• EN300-1826529
• 1225762-57-1

• Inchi： 1S/C12H15NO3/c1-12(2,13-8-14)9-5-6-10(15-3)11(7-9)16-4/h5-7H,1-4H3
• InChI Key： YGBANAJVJOAZSW-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C(C)(C)N=C=O)OC

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 47.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 4-(2-isocyanatopropan-2-yl)-1,2-dimethoxybenzene

Professional Introduction to 4-(2-isocyanatopropan-2-yl)-1,2-dimethoxybenzene (CAS No: 1225762-57-1)

4-(2-isocyanatopropan-2-yl)-1,2-dimethoxybenzene, chemically designated as CAS No: 1225762-57-1, is a significant compound in the realm of chemical and pharmaceutical research. This molecule, featuring a benzene ring substituted with dimethoxy groups at the 1 and 2 positions and an isocyanate functional group at the 4 position, has garnered considerable attention due to its unique structural and chemical properties. The presence of the isocyanate group makes it a versatile intermediate in organic synthesis, particularly in the development of polymers and specialty chemicals. Meanwhile, the dimethoxy substituents contribute to its reactivity and potential applications in pharmaceuticals.

The compound's structure is highly intriguing from a chemical perspective. The isocyanate functional group (-N=C=O) is known for its reactivity with a wide range of nucleophiles, including amines, alcohols, and water, facilitating the formation of urethanes and carbamates. This reactivity is particularly valuable in the synthesis of polyurethane polymers and coatings. On the other hand, the dimethoxy groups enhance the molecule's solubility in polar solvents and influence its electronic properties, making it a candidate for various applications in material science and organic electronics.

Recent advancements in synthetic chemistry have highlighted the utility of 4-(2-isocyanatopropan-2-yl)-1,2-dimethoxybenzene as a building block for more complex molecules. For instance, researchers have explored its use in the preparation of novel ligands for metal-catalyzed reactions. The combination of the isocyanate group and the dimethoxybenzene core provides a platform for designing molecules with tailored electronic and steric properties. Such ligands are crucial in homogeneous catalysis, where precise control over reaction conditions is essential for achieving high yields and selectivity.

In the pharmaceutical domain, 4-(2-isocyanatopropan-2-yl)-1,2-dimethoxybenzene has been investigated for its potential as an intermediate in the synthesis of bioactive compounds. The isocyanate group can be transformed into various pharmacophores through subsequent chemical modifications. For example, it can be converted into amides or ureas by reaction with appropriate nucleophiles, which are common functional groups in drug molecules. Additionally, the dimethoxybenzene ring serves as a scaffold that can be further functionalized to introduce additional pharmacological properties.

One particularly exciting area of research involves the use of 4-(2-isocyanatopropan-2-yl)-1,2-dimethoxybenzene in the development of advanced materials. The compound's ability to form covalent bonds with various substrates makes it an excellent candidate for creating cross-linked polymers and networks. These materials have potential applications in drug delivery systems, where controlled release profiles are critical for therapeutic efficacy. Furthermore, the isocyanate group can participate in polymerization reactions to form polyurethane-like materials with unique mechanical and thermal properties.

The synthesis of 4-(2-isocyanatopropan-2-yl)-1,2-dimethoxybenzene itself is a testament to the ingenuity of modern organic chemistry. While direct synthesis routes may pose challenges due to the reactivity of the isocyanate group, researchers have developed sophisticated methods to handle this functionality safely and efficiently. These methods often involve protecting group strategies to isolate reactive intermediates without unwanted side reactions. The ability to synthesize such complex molecules underscores the progress made in synthetic methodologies over recent decades.

From an industrial perspective, 4-(2-isocyanatopropan-2-yl)-1,2-dimethoxybenzene represents a valuable asset for chemical manufacturers. Its versatility as an intermediate allows for cost-effective production of a wide range of downstream products. This adaptability is particularly important in industries where customization and scalability are key factors. As demand for specialized chemicals grows, compounds like this one will play an increasingly critical role in meeting market needs.

The environmental impact of using 4-(2-isocyanatopropan-2-yl)-1,2-dimethoxybenzene also warrants consideration. While its reactivity offers numerous advantages, it also necessitates careful handling to prevent unwanted byproducts or hazardous conditions. Researchers are continually working on improving synthetic routes to minimize environmental impact while maintaining high yields and purity standards. Sustainable chemistry principles are being integrated into processes involving this compound to ensure long-term viability.

In conclusion, 4-(2-isocyanatopropan-2-yl)-1,2-dimethoxybenzene (CAS No: 1225762-57-1) is a multifaceted compound with significant potential across multiple sectors of science and industry. Its unique structure combining an isocyanate group with a dimethoxybenzene core makes it invaluable as a synthetic intermediate for polymers、pharmaceuticals、and advanced materials. Ongoing research continues to uncover new applications for this compound，underscoring its importance as both a scientific curiosity and a practical tool for innovation.